Cas no 113712-94-0 (Benzenesulfonamide,4-amino-N-(aminocarbonyl)-, ammonium salt (1:1))
113712-94-0 structure
Product Name:Benzenesulfonamide,4-amino-N-(aminocarbonyl)-, ammonium salt (1:1)
CAS No:113712-94-0
MF:C7H12N4O3S
MW:232.260179519653
CID:181745
PubChem ID:11972246
Update Time:2025-04-19
Benzenesulfonamide,4-amino-N-(aminocarbonyl)-, ammonium salt (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide,4-amino-N-(aminocarbonyl)-, ammonium salt (1:1)
- azanium,N'-(4-aminophenyl)sulfonylcarbamimidate
- 113712-94-0
- Benzenesulfonamide, 4-amino-N-(aminocarbonyl)-, monoammonium salt
- 4-Amino-N-(aminocarbonyl)benzenesulfonamide monoammonium salt
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- Inchi: 1S/C7H9N3O3S.H3N/c8-5-1-3-6(4-2-5)14(12,13)10-7(9)11;/h1-4H,8H2,(H3,9,10,11);1H3
- InChI Key: AACDHAYNKLAVOQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(/N=C(/N)\[O-])(=O)=O.[NH4+]
Computed Properties
- Exact Mass: 232.06316
- Monoisotopic Mass: 232.063011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 131
Experimental Properties
- Boiling Point: 509.9°Cat760mmHg
- Flash Point: 262.2°C
- PSA: 158.1
Benzenesulfonamide,4-amino-N-(aminocarbonyl)-, ammonium salt (1:1) Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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